Cas no 101527-89-3 (b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-)
101527-89-3 structure
Product Name:b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-
CAS No:101527-89-3
MF:C40H54O5
MW:614.853772640228
CID:210548
Update Time:2024-03-01
b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)- Chemical and Physical Properties
Names and Identifiers
-
- b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-
- Uriolide
- CID 102149981
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- Inchi: 1S/C40H54O5/c1-27(15-12-16-28(2)19-20-40-38(7,8)25-33(42)26-39(40,9)45-40)13-10-11-14-29(3)21-34-23-31(36(43)44-34)17-18-35-30(4)22-32(41)24-37(35,5)6/h10-16,19-23,32-33,35,41-42H,17-18,24-26H2,1-9H3/b11-10+,15-12+,20-19+,27-13+,28-16+,29-14+,34-21-/t32-,33+,35+,39-,40+/m1/s1
- InChI Key: JVBLPSSXRSHBAY-YEONSPEXSA-N
- SMILES: O1[C@]2(C)C[C@H](CC(C)(C)[C@]12/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C1/C=C(C(=O)O/1)CC[C@H]1C(C)=C[C@H](CC1(C)C)O)/C)/C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 10
- Complexity: 1440
- Topological Polar Surface Area: 79.3
b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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